Cas no 13485-66-0 (2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI))

• Product Name: 2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI)
• CAS No: 13485-66-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 162532
• PubChem ID: 26067
• Update Time: 2025-04-19

2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,4a,5,6,7,8,8a-hexahydro-4a,8a-dimethyl-, cis- (8CI,9CI)
• 4a,8a-dimethyl-5,6,7,8-tetrahydronaphthalen-2-ol
• 4a,5,6,7,8,8a-Hexahydro-4a,8a-diethyl-2(1H)-naphthalenol
• 4a,8a-dimethyl-4a,5,6,7,8,8a-hexahydronaphthalen-2-olato
• 13485-66-0
• 4a,8a-Dimethyl-4a,5,6,7,8,8a-hexahydronaphthalen-2-ol
• DTXSID50928780

• Inchi： 1S/C12H18O/c1-11-6-3-4-7-12(11,2)9-10(13)5-8-11/h5,8-9,13H,3-4,6-7H2,1-2H3
• InChI Key： QRCWUTMLOGAGJQ-UHFFFAOYSA-N
• SMILES： OC1C=CC2(C)CCCCC2(C=1)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23